N-(6-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-3,4-dimethylbenzamide hydrochloride

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3,4-dimethylbenzamide;hydrochloride
• InChI: InChI=1S/C21H24ClN3OS.ClH/c1-14-6-7-16(12-15(14)2)20(26)25(11-5-10-24(3)4)21-23-18-9-8-17(22)13-19(18)27-21;/h6-9,12-13H,5,10-11H2,1-4H3;1H
• InChI Key: LQNUHTIPORPMLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(CCCN(C)C)C2=NC3=C(S2)C=C(C=C3)Cl)C.Cl
• Molecular Formula: C21H25Cl2N3OS
• Molecular Weight: 438.4 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-3,4-dimethylbenzamide hydrochloride is a useful research compound. Its molecular formula is C21H25Cl2N3OS and its molecular weight is 438.41. The purity is usually 95%.
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Scientific Research Applications

• Chemical Synthesis and Structural Diversification :

  • This compound has been used as a starting material in alkylation and ring closure reactions to create a diverse library of compounds, demonstrating its versatility in synthetic chemistry (Roman, 2013).

• Corrosion Inhibition :

  • Benzothiazole derivatives, including similar compounds to the one , have shown effectiveness as corrosion inhibitors for carbon steel in acidic environments. This indicates potential industrial applications for this class of compounds (Hu et al., 2016).

• Antimicrobial Activity :

  • Derivatives of this compound have been studied for their antimicrobial properties. For example, 2-(5-chlorobenzo[d]thiazol-2-ylimino)thiazolidin-4-one derivatives exhibited moderate to excellent activity against various bacterial strains, highlighting their potential in developing new antimicrobial agents (B'Bhatt & Sharma, 2017).

• Computational Chemistry and Molecular Modeling :

  • The molecular structure of similar compounds has been determined through both experimental methods and computational studies, such as density functional theory (DFT), providing insights into their electronic and geometric properties (Khidre & Radini, 2021).

• Nonlinear Optical Properties :

  • Studies on chalcone derivative compounds, which include similar structural elements, have shown interesting nonlinear optical properties. Such findings are relevant for potential applications in optical devices like optical limiters (Rahulan et al., 2014).